Cas no 1437051-62-1 (1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole)
1437051-62-1 structure
Product Name:1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole
CAS No:1437051-62-1
Molecular Formula:C10H13BO2
Molecular Weight:176.02
CID:2103715
PubChem ID:86685455
1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole Properties
Names and Identifiers
-
- 1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-Benzoxaborole
- 3,3,6-Trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
- 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-3,3,6-trimethyl-
- YHLJNIYISMRAQQ-UHFFFAOYSA-N
- 3,3,6-trimethylbenzo[c][1,2]oxaborol-1(3H)-ol
- CID 86685455
- SCHEMBL14958344
- EN300-188689
- 1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole
- 1437051-62-1
- DA-30268
- G62191
- 3,3,6-trimethyl-2,1-benzoxaborol-1-ol
-
- InChIKey： YHLJNIYISMRAQQ-UHFFFAOYSA-N
- Inchi： 1S/C10H13BO2/c1-7-4-5-8-9(6-7)11(12)13-10(8,2)3/h4-6,12H,1-3H3
- SMILES： O1B(C2C=C(C)C=CC=2C1(C)C)O
Computed Properties
- Exact Mass: 176.1008598g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 176.1008598g/mol
- Heavy Atom Count: 13
- Complexity: 205
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 29.5
Experimental Properties
- Boiling Point: 269.0±50.0 °C(Predicted)
- pka: 7.52±0.40(Predicted)
- Density: 1.08±0.1 g/cm3(Predicted)
1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01BGDC-100mg |
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
1437051-62-1 | 95% | 100mg |
$38.00 | 2024-06-20 | |
| Ambeed | A1064417-100mg |
3,3,6-Trimethylbenzo[c][1,2]oxaborol-1(3H)-ol |
1437051-62-1 | 95% | 100mg |
$47.0 | ||
| Enamine | EN300-188689-0.05g |
3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
1437051-62-1 | 95% | 0.05g |
$252.0 | 2023-09-18 |
1,3-dihydro-1-hydroxy-3,3,6-trimethyl-2,1-benzoxaborole Related Literature
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R. Azouani,S. Tieng,K. Chhor,J.-F. Bocquet,P. Eloy,E. M. Gaigneaux,K. Klementiev,A. V. Kanaev Phys. Chem. Chem. Phys., 2010,12, 11325-11334
-
Jian Hou J. Mater. Chem. C, 2020,8, 3000-3009
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Davide Mandelli,Rosario Capozza Nanoscale, 2015,7, 2093-2101
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Wataru Kubo,Takayuki Kitamura,Kenji Hanabusa,Yuji Wada,Shozo Yanagida Chem. Commun., 2002, 374-375
-
7. Front cover
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John P. O'Brien,Brittany D. Needham,Dusty B. Brown,M. Stephen Trent,Jennifer S. Brodbelt Chem. Sci., 2014,5, 4291-4301
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Mingyang Long,Di Li,Hongmiao Li,Xinguo Ma,Qianqian Zhao,Qi Wen,Fang Song RSC Adv., 2022,12, 20946-20955
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Yuan Xie,Enxiu Wu,Shuangqing Fan,Guangyu Geng,Xiaodong Hu,Linyan Xu,Sen Wu,Jing Liu,Daihua Zhang Nanoscale, 2021,13, 7851-7860
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1437051-62-1)3,3,6-trimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
Purity:99%
Quantity:1g
Price($):194